Cas no 1337147-64-4 (tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate
• CAS No: 1337147-64-4
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5851086
• PubChem ID: 165758055
• Update Time: 2025-08-04

tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate
• 1337147-64-4
• EN300-1873071
• tert-butyl N-[2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethyl]carbamate

• Inchi： 1S/C12H21N3O2/c1-12(2,3)17-11(16)14-8-9(13)10-6-5-7-15(10)4/h5-7,9H,8,13H2,1-4H3,(H,14,16)
• InChI Key： PSTHWCBIAOFNGU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=CC=CN1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.3Ų

Additional information on tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate

Tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate (CAS No. 1337147-64-4): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate (CAS No. 1337147-64-4) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in scientific literature, belongs to the class of carbamate-protected amines, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique structural features, including the 1-methyl-1H-pyrrole moiety and the tert-butyl carbamate protecting group, make it a versatile building block for drug discovery and medicinal chemistry applications.

The compound’s CAS number 1337147-64-4 is a critical identifier for researchers seeking precise information about its properties, synthesis, or commercial availability. With the growing demand for high-purity intermediates in the pharmaceutical industry, this compound has garnered attention for its potential role in the development of small-molecule therapeutics. Recent trends in AI-driven drug discovery and machine learning in chemistry have further highlighted the importance of such intermediates, as they are often used in the design of targeted inhibitors or enzyme modulators.

One of the most frequently asked questions about tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate revolves around its synthetic routes. Researchers often inquire about the optimal conditions for its preparation, including the choice of reagents, catalysts, and reaction temperatures. The compound is typically synthesized via multi-step organic reactions, starting from readily available precursors such as 2-(1-methyl-1H-pyrrol-2-yl)ethanamine. The introduction of the tert-butyloxycarbonyl (Boc) protecting group is a key step, ensuring the stability of the amine functionality during subsequent transformations.

Another area of interest is the compound’s physicochemical properties. Understanding its solubility, stability, and spectral characteristics (e.g., NMR, IR, and mass spectrometry data) is essential for its application in high-throughput screening or combinatorial chemistry. The 1-methyl-1H-pyrrole ring contributes to its distinct electronic properties, which can influence its reactivity and interaction with biological targets. This makes it a valuable scaffold for designing heterocyclic compounds with potential therapeutic effects.

In the context of green chemistry and sustainable synthesis, researchers are increasingly exploring eco-friendly methods to produce tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate. Questions about catalyst recycling, solvent reduction, and energy-efficient protocols are becoming more prevalent in scientific discussions. The compound’s relevance to biocatalysis and enzymatic transformations is also a topic of growing interest, as these approaches align with the global push toward environmentally benign processes.

From a commercial perspective, the demand for CAS No. 1337147-64-4 is driven by its utility in contract research organizations (CROs) and pharmaceutical outsourcing. Suppliers and manufacturers often highlight its high purity and batch-to-batch consistency as key selling points. Additionally, its role in the synthesis of peptidomimetics and protease inhibitors has made it a staple in the toolkit of medicinal chemists.

Looking ahead, the compound’s potential applications in personalized medicine and precision oncology are areas ripe for exploration. With advancements in structural biology and computational modeling, researchers can better predict how derivatives of tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate might interact with specific disease targets. This aligns with the broader trend of rational drug design, where understanding molecular interactions at an atomic level is paramount.

In summary, tert-butyl N-2-amino-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamate (CAS No. 1337147-64-4) represents a fascinating intersection of organic synthesis, medicinal chemistry, and industrial applications. Its structural complexity and functional versatility ensure its continued relevance in scientific research, while its alignment with modern trends like AI in chemistry and sustainability positions it as a compound worth watching in the years to come.